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Compound of Interest

Compound Name:
2-Fluoro-6-(trifluoromethyl)benzyl

alcohol

Cat. No.: B141341 Get Quote

An In-depth Technical Guide to 2-Fluoro-6-(trifluoromethyl)benzyl alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 2-Fluoro-6-(trifluoromethyl)benzyl alcohol. The information is intended to

support laboratory research, chemical synthesis, and drug development activities.

Chemical and Physical Properties
2-Fluoro-6-(trifluoromethyl)benzyl alcohol is a fluorinated organic compound recognized for

its utility as a synthetic intermediate.[1][2] Its unique structure, featuring both a fluorine atom

and a trifluoromethyl group, makes it a valuable building block in the synthesis of complex

molecules, particularly within the pharmaceutical and agrochemical industries.[2]

General Properties
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Property Value Source

IUPAC Name

[2-Fluoro-6-

(trifluoromethyl)phenyl]methan

ol

[3]

CAS Number 152211-15-9 [3][4]

Molecular Formula C₈H₆F₄O [3][4]

Molecular Weight 194.13 g/mol [4]

Appearance Colorless or yellowish liquid [1]

Purity 97% [4]

Physicochemical Data
The following table summarizes key physicochemical data for 2-Fluoro-6-
(trifluoromethyl)benzyl alcohol.

Property Value Source

Melting Point -8 °C [1]

Boiling Point 170 °C [1]

Density 1.443 g/cm³ [1]

Refractive Index (n20/D) 1.4560 [4]

Solubility

Soluble in ethanol, ether, and

chloroform; slightly soluble in

water.

[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Fluoro-6-
(trifluoromethyl)benzyl alcohol.
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¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data are available for this compound.[5]

While specific spectra are not provided in this guide, they can be accessed through chemical

databases using the compound's CAS number.

Synthesis and Reactivity
2-Fluoro-6-(trifluoromethyl)benzyl alcohol serves as a key intermediate in organic synthesis.

[1] The presence of the trifluoromethyl group is a strategic feature in medicinal chemistry,

known to enhance metabolic stability, modulate lipophilicity, and improve the bioavailability of

drug candidates.[2][6]

General Synthesis Pathway
A general, two-step synthetic route can be described for the preparation of 2-Fluoro-6-
(trifluoromethyl)benzyl alcohol.[1] This involves the introduction of the trifluoromethyl group

followed by hydrolysis to yield the final alcohol.

General Synthesis Workflow

2-Fluoro-6-chlorobenzyl alcohol Trifluoromethylation Reaction
(+ Trifluoromethyl aluminum iodide in inert solvent)

Step 1 2-Fluoro-6-(trifluoromethyl)anisole Intermediate Hydrolysis
(+ Alkaline agent, e.g., NaOH or KOH)

Step 2 2-Fluoro-6-(trifluoromethyl)benzyl alcohol (Final Product)

Click to download full resolution via product page

A general synthesis pathway for the target compound.

Experimental Protocol: A Representative Synthesis
While a specific detailed protocol for 2-Fluoro-6-(trifluoromethyl)benzyl alcohol is not

available, a representative method for a structurally similar compound, 2-

(Trifluoromethyl)benzyl alcohol, involves the reduction of the corresponding aldehyde.[7]

Reaction: Reduction of o-trifluoromethylbenzaldehyde to 2-(trifluoromethyl)benzyl alcohol.[7]

Materials:

o-Trifluoromethylbenzaldehyde (87.1 g, 0.5 mol)[7]

Sodium borohydride (9.5 g, 0.25 mol)[7]
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Water (348.0 g)[7]

Methyl tert-butyl ether[7]

Saturated brine solution[7]

1000 mL three-necked round-bottomed flask with mechanical stirrer and thermometer[7]

Procedure:

Add water to the flask and cool to 0°C.[7]

Subsequently, add sodium borohydride and stir for 20 minutes.[7]

Maintaining the temperature at 5°C, slowly add o-trifluoromethylbenzaldehyde dropwise.[7]

After the addition is complete, maintain the reaction temperature at 10°C for 1 hour.[7]

Upon reaction completion, perform an extraction using methyl tert-butyl ether.[7]

Combine the organic phases, wash with saturated brine, and concentrate under reduced

pressure to obtain the final product.[7]

Expected Outcome: This procedure yields 2-trifluoromethylbenzyl alcohol as a colorless,

transparent liquid with a purity of >99% and a yield of 90%.[7]

Applications in Research and Development
The unique electronic properties conferred by the fluorine and trifluoromethyl substituents

make this alcohol a valuable precursor in several key industrial and research areas.[2]
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Key Application Areas

Primary Sectors

2-Fluoro-6-(trifluoromethyl)benzyl alcohol

Pharmaceuticals
(Active Pharmaceutical Ingredients - APIs)

Precursor for

Agrochemicals
(Herbicides, Pesticides)

Precursor for

Material Science
(Specialty Dyes, Advanced Materials)

Intermediate for

Click to download full resolution via product page

Primary applications of the target compound.

Pharmaceutical Research: It is extensively used in the synthesis of novel active

pharmaceutical ingredients (APIs).[2] The trifluoromethyl group is known to enhance drug

properties such as metabolic stability and bioavailability.[2]

Agrochemical Research: It serves as a key precursor in the development of modern

herbicides and pesticides.[2] The fluorine atoms can contribute to the biological activity and

environmental persistence of these chemicals.[2]

Material Science: Its reactivity allows for its use in the development of specialty dyes and

other advanced materials.[2]

Safety and Handling
Proper safety precautions must be observed when handling 2-Fluoro-6-
(trifluoromethyl)benzyl alcohol. It is considered a hazardous substance.

Hazard Identification
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity (Oral)
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.[4]

Skin

Corrosion/Irritation

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[4]

Serious Eye

Damage/Irritation

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[4]

Specific Target Organ

Toxicity

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.[4]

Precautionary Measures and First Aid
The following table outlines the recommended precautionary statements and first aid

measures.

Precautionary Code Measure First Aid Response

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4]

If Inhaled (P304 + P340):

Remove person to fresh air

and keep comfortable for

breathing.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[8][9]

If on Skin (P302 + P352):

Wash with plenty of soap and

water.[4]

- -

If in Eyes (P305 + P351 +

P338): Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

- -

If Swallowed (P301 + P312):

Call a POISON CENTER or

doctor if you feel unwell.[4]
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Storage and Disposal
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[9]

Disposal: Dispose of contents and container to an approved waste disposal plant.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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